1-[(2-fluorophenyl)methyl]-N-(3-methylphenyl)-6-oxo-1,6-dihydropyridine-3-carboxamide

• IUPAC Name: 1-[(2-fluorophenyl)methyl]-N-(3-methylphenyl)-6-oxopyridine-3-carboxamide
• InChI: InChI=1S/C20H17FN2O2/c1-14-5-4-7-17(11-14)22-20(25)16-9-10-19(24)23(13-16)12-15-6-2-3-8-18(15)21/h2-11,13H,12H2,1H3,(H,22,25)
• InChI Key: QFALTECKTWFVNQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)NC(=O)C2=CN(C(=O)C=C2)CC3=CC=CC=C3F
• Molecular Formula: C20H17FN2O2
• Molecular Weight: 336.4 g/mol

Description

1-[(2-fluorophenyl)methyl]-N-(3-methylphenyl)-6-oxo-1,6-dihydropyridine-3-carboxamide is a useful research compound. Its molecular formula is C20H17FN2O2 and its molecular weight is 336.4 g/mol. The purity is usually 95%.
The exact mass of the compound 1-[(2-fluorophenyl)methyl]-N-(3-methylphenyl)-6-oxo-1,6-dihydropyridine-3-carboxamide is 336.12740595 g/mol and the complexity rating of the compound is 572. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Anticancer Activity

F2744-1301 has demonstrated promising anticancer potential. Researchers have investigated its effects on tumor cell lines, revealing inhibition of cell proliferation and induction of apoptosis. .

Anti-inflammatory Properties

Inflammation plays a crucial role in various diseases. F2744-1301 has been explored as an anti-inflammatory agent. .

Cardiovascular Applications

The compound’s structural resemblance to dihydropyridine calcium channel blockers suggests potential cardiovascular applications. Researchers have investigated its vasodilatory effects and its impact on blood pressure regulation. .

Neuroprotection and Neurodegenerative Disorders

F2744-1301’s neuroprotective properties have intrigued scientists. It may enhance neuronal survival, reduce oxidative stress, and attenuate neuroinflammation. .

Antimicrobial Activity

Preliminary studies indicate that F2744-1301 exhibits antimicrobial effects against certain bacterial and fungal strains. .

Metabolic Syndrome and Diabetes

Given its impact on cellular pathways, F2744-1301 has been investigated in the context of metabolic syndrome and diabetes. It may influence glucose homeostasis, lipid metabolism, and insulin sensitivity. .

Mechanism of Action

Target of Action

It’s worth noting that indole derivatives, which share a similar structure with f2744-1301, have been found to bind with high affinity to multiple receptors . These receptors play crucial roles in various biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .

Mode of Action

Indole derivatives, which are structurally related, are known to interact with their targets through various mechanisms, leading to a wide range of biological activities .

Biochemical Pathways

Indole derivatives are known to influence a variety of biochemical pathways due to their diverse biological activities .

Result of Action

Indole derivatives, which are structurally related, have been found to exhibit a wide range of biological activities, suggesting that they may have diverse molecular and cellular effects .